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Compound of Interest

Compound Name: 4-Methyl-1,10-phenanthroline

Cat. No.: B1583650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-1,10-phenanthroline, a heterocyclic aromatic organic compound, is a derivative of

1,10-phenanthroline.[1] Its unique structure, featuring a phenanthroline core with a methyl

group substituent, imparts specific chemical properties that make it a valuable ligand in

coordination chemistry and a subject of interest in various scientific disciplines.[1] This

technical guide provides an in-depth overview of 4-Methyl-1,10-phenanthroline, including its

chemical identity, physicochemical properties, synthesis protocols, and key applications, with a

focus on its role in scientific research and development.

Chemical Identity and Properties
The formal IUPAC name for this compound is 4-methyl-1,10-phenanthroline.[2][3][4] It is also

commonly referred to as 4-Me-phen.

Physicochemical Data
A summary of the key physicochemical properties of 4-Methyl-1,10-phenanthroline is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₃H₁₀N₂ [1][2]

Molecular Weight 194.23 g/mol [2]

Appearance Off-white crystalline solid [2]

Melting Point 143-145 °C [5]

Solubility Soluble in water [5][6]

CAS Number 31301-28-7 [2][3]

InChI Key
NAZZKEZTSOOCSZ-

UHFFFAOYSA-N
[2]

SMILES
CC1=C2C=CC3=C(C2=NC=C

1)N=CC=C3
[2]

Synthesis of 4-Methyl-1,10-phenanthroline
A common and efficient method for the synthesis of 4-Methyl-1,10-phenanthroline involves a

two-step process starting from lepidine.[7] The general workflow for this synthesis is outlined

below.

Experimental Protocol: Synthesis from Lepidine
Step 1: Nitration of Lepidine to 8-Nitrolepidine[7]

Lepidine is first nitrated using a sulfonitric mixture.[7]

The reaction mixture is carefully controlled, and 8-Nitrolepidine is isolated from the reaction

media.

Recrystallization is employed to purify the 8-Nitrolepidine, resulting in a yield of

approximately 50%.[7]

Step 2: Reduction of 8-Nitrolepidine to 8-Aminolepidine[7]

The isolated 8-Nitrolepidine is reduced to 8-aminolepidine.
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A common reducing agent for this step is sodium borohydride, which has been shown to

provide a high yield of 98%.[7]

Step 3: Skraup Synthesis to 4-Methyl-1,10-phenanthroline[7]

The synthesized 8-aminolepidine is then reacted with glycerol in the presence of an acid

catalyst, such as sulfuric acid, and an oxidizing agent.[7] This is a variation of the Skraup

synthesis.

The reaction mixture is heated, and the crude 4-Methyl-1,10-phenanthroline is isolated.

Purification is achieved through recrystallization from a suitable solvent mixture, such as

toluene and hexane, to yield the final product with a reported yield of 66%.[7]

Synthesis Workflow Diagram

Step 1: Nitration Step 2: Reduction Step 3: Skraup Synthesis
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Caption: Synthetic pathway of 4-Methyl-1,10-phenanthroline.

Applications in Research and Development
4-Methyl-1,10-phenanthroline serves as a crucial building block and ligand in various areas of

chemical and biological research.

Coordination Chemistry
As a bidentate ligand, 4-Methyl-1,10-phenanthroline readily forms stable complexes with a

wide range of metal ions.[1] The presence of the methyl group can influence the steric and

electronic properties of the resulting metal complexes, thereby tuning their reactivity,
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photophysical properties, and catalytic activity.[1] These complexes are investigated for

applications in:

Photocatalysis: Ruthenium and iridium complexes of 4-Me-phen have been explored for their

potential in light-driven chemical transformations.[1]

Light-Emitting Devices: The luminescent properties of certain metal complexes make them

candidates for use in organic light-emitting diodes (OLEDs) and other light-emitting

technologies.[1]

Sensors: The ability of these complexes to interact with other molecules can be exploited for

the development of chemical sensors.

Biological Applications
The planar aromatic structure of 1,10-phenanthroline and its derivatives allows them to

intercalate into DNA.[8] This interaction is a key aspect of their biological activity. Platinum(II)

complexes containing methylated derivatives of 1,10-phenanthroline, including 4-Methyl-1,10-
phenanthroline, have been synthesized and evaluated for their cytotoxic effects.[8] While the

4-methyl derivative itself showed lower activity compared to other methylated isomers in one

study, this highlights the structure-activity relationship and the potential for designing novel

therapeutic agents.[8]

DNA Intercalation and Potential Biological Effects
The interaction of 4-Methyl-1,10-phenanthroline, particularly when complexed with a metal

ion, with DNA is a critical area of study. This interaction can lead to various biological

consequences.
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Caption: Interaction of a 4-Methyl-1,10-phenanthroline metal complex with DNA.

Conclusion
4-Methyl-1,10-phenanthroline is a versatile and important molecule in the fields of chemistry

and drug development. Its well-defined structure and predictable coordination behavior make it

an excellent ligand for creating novel metal complexes with tailored properties. The ongoing

research into its synthesis, reactivity, and biological interactions continues to open up new

avenues for its application in catalysis, materials science, and medicinal chemistry. This guide

provides a foundational understanding for researchers and scientists looking to explore the

potential of this intriguing compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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